Cas no 2228561-12-2 (4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole)

• Product Name: 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole
• CAS No: 2228561-12-2
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5928424
• PubChem ID: 165682044
• Update Time: 2025-05-19

4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole
• EN300-1754963
• 4-[(azetidin-3-yl)methyl]-1-(cyclopropylmethyl)-1H-1,2,3-triazole
• 2228561-12-2

• Inchi： 1S/C10H16N4/c1-2-8(1)6-14-7-10(12-13-14)3-9-4-11-5-9/h7-9,11H,1-6H2
• InChI Key： CTPVPLDGXBFGPS-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CN(CC3CC3)N=N2)C1

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole

Introduction to 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole (CAS No. 2228561-12-2) in Modern Chemical and Pharmaceutical Research

4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole, identified by the CAS number 2228561-12-2, represents a novel heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities and therapeutic potential. The presence of both azetidine and cyclopropylmethyl substituents in its molecular framework endows it with unique chemical properties and functional versatility, making it a subject of intense interest for synthetic chemists and medicinal biologists.

The structural composition of 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole is characterized by a triazole ring fused with an azetidine moiety, further substituted with a cyclopropylmethyl group. This arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets. The triazole ring is particularly well-known for its ability to act as a scaffold in drug design due to its capacity to form hydrogen bonds and participate in hydrophobic interactions, which are critical for binding affinity and specificity.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential therapeutic applications. Among these, triazoles have emerged as a prominent class of molecules due to their diverse biological activities. Studies have demonstrated that triazole derivatives exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole is no exception and has been explored for its potential pharmacological effects.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications and derivatization. This flexibility is particularly valuable in drug discovery pipelines, where the ability to fine-tune molecular properties can significantly impact biological activity. Researchers have been particularly interested in exploring how the cyclopropylmethyl group influences the compound's interactions with biological targets. The cyclopropyl ring is known to enhance binding affinity by introducing steric hindrance and hydrophobic interactions, which can be crucial for achieving high efficacy.

The azetidine ring adds another layer of complexity to the molecule. Azetidine derivatives are known for their ability to mimic natural amino acid structures, which can be exploited in the development of peptidomimetics. These peptidomimetics have shown promise in various therapeutic areas, including cancer treatment and infectious diseases. By incorporating an azetidine moiety into 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole, researchers aim to leverage these properties for designing novel therapeutic agents.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been employed to identify promising candidates like 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole based on their structural features and predicted interactions with biological targets. These computational methods have significantly accelerated the drug discovery process by allowing researchers to prioritize compounds that are most likely to exhibit desired pharmacological effects.

In vitro studies have begun to shed light on the biological profile of 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole. Initial experiments have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that it may interact with cellular pathways involved in inflammation and cancer progression. These findings are particularly exciting as they open up new avenues for therapeutic intervention.

The synthesis of 4-(azetidin-3-yl)methyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole presents unique challenges due to its complex structural features. However， recent innovations in synthetic methodologies have made it possible to construct this molecule efficiently and with high yield。 For instance， transition-metal-catalyzed reactions have been employed to facilitate key bond-forming steps， while protecting group strategies have been utilized to ensure regioselectivity during synthesis。 These advancements have not only improved the accessibility of this compound but also paved the way for further derivatization studies。

The future prospects of 4-(azetidin--3--ylmethyl--l--(cyclopropylmethyl)--lH--l , 2 , 3 --triazole) (CAS No.--222856 12 -- 2) are promising， with ongoing research aimed at elucidating its mechanism of action and exploring its potential in clinical applications。 Collaborative efforts between synthetic chemists， medicinal biologists， and pharmacologists are essential for translating laboratory findings into tangible therapeutic benefits。 As our understanding of this compound grows， so too will its potential as a valuable tool in modern medicine。